Cas no 3807-38-3 (3-thiophen-3-ylsulfanylthiophene)

• Product Name: 3-thiophen-3-ylsulfanylthiophene
• CAS No: 3807-38-3
• MF: C₈H₆S₃
• MW: 198.328238010406
• CID: 1488051
• PubChem ID: 138056
• Update Time: 2025-06-15

3-thiophen-3-ylsulfanylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-thiophen-3-ylsulfanylthiophene
• dithiophen-3-ylsulfane
• 3-(3-Thienylsulfanyl)thiophene
• SureCN6665571
• Thiophene,3,3'-thiobis-
• di(thiophen-3-yl)sulfane
• di(3-thienyl) sulfide
• AC1L3BYY
• Di(3-thienyl)sulfide
• Thiophene, 3,3'-thiobis-
• di-thiophen-3-yl-sulfane
• Di-(3-thienyl)sulfide
• sulfure de dithienyle-3,3'
• bis(thiophen-3-yl)sulfane
• dithiophen-3-ylsulfane; 3-(3-Thienylsulfanyl)thiophene; SureCN6665571; Thiophene,3,3'-thiobis-; di(thiophen-3-yl)sulfane; di(3-thienyl) sulfide; AC1L3BYY; Di(3-thienyl)sulfide; Thiophene, 3,3'-thiobis-; di-thiophen-3-yl-sulfane; Di-(3-thienyl)sulfide; sulfure de dithienyle-3,3'; bis(thiophen-3-yl)sulfane;
• 3-thiophen-3-ylsulfanyl-thiophene
• NNPKTEYAZSRKAG-UHFFFAOYSA-N
• SCHEMBL6665571
• 3-(3-Thienylsulfanyl)thiophene #
• DTXSID70191479
• 3-(thiophen-3-ylsulfanyl)thiophene
• 3807-38-3

• Inchi： 1S/C8H6S3/c1-3-9-5-7(1)11-8-2-4-10-6-8/h1-6H
• InChI Key： NNPKTEYAZSRKAG-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1)C1=CSC=C1

Computed Properties

• Exact Mass: 197.96316371g/mol
• Monoisotopic Mass: 197.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-thiophen-3-ylsulfanylthiophene

Recent Advances in the Study of 3-Thiophen-3-ylsulfanylthiophene (CAS: 3807-38-3) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-thiophen-3-ylsulfanylthiophene (CAS: 3807-38-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its thiophene and sulfanyl functional groups, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in the study of 3-thiophen-3-ylsulfanylthiophene is its role as a building block for the synthesis of novel bioactive molecules. Recent studies have demonstrated its utility in the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of kinase inhibitors, which exhibited promising activity against cancer cell lines. The researchers attributed the observed bioactivity to the compound's ability to modulate protein-ligand interactions through its sulfur-containing moieties.

Another significant advancement in the research of 3-thiophen-3-ylsulfanylthiophene is its application in the development of antimicrobial agents. A recent study conducted by a team of researchers from the University of Cambridge explored the compound's potential as a scaffold for designing new antibiotics. The study, published in ACS Infectious Diseases, revealed that derivatives of 3-thiophen-3-ylsulfanylthiophene exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings underscore the compound's potential as a valuable tool in addressing the global challenge of antibiotic resistance.

In addition to its therapeutic applications, 3-thiophen-3-ylsulfanylthiophene has also been investigated for its role in materials science. A 2022 study published in Advanced Materials highlighted the compound's utility in the fabrication of organic electronic devices, such as organic field-effect transistors (OFETs) and solar cells. The researchers found that the compound's conjugated thiophene backbone and sulfur atoms contributed to enhanced charge transport properties, making it a promising candidate for next-generation electronic materials.

Despite these promising developments, challenges remain in the optimization of 3-thiophen-3-ylsulfanylthiophene-based compounds for clinical and industrial applications. Issues such as synthetic scalability, stability, and bioavailability need to be addressed to fully realize the compound's potential. Ongoing research efforts are focused on overcoming these hurdles through innovative synthetic strategies and formulation techniques.

In conclusion, the compound 3-thiophen-3-ylsulfanylthiophene (CAS: 3807-38-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications in drug discovery, antimicrobial development, and materials science highlight its significance in advancing scientific and technological innovation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical and industrial needs.